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Abstract

DL-3-Phenyllactic acid (PLA), a naturally occurring alpha-hydroxy acid, has garnered
significant attention in the scientific community for its broad-spectrum antimicrobial properties
and its potential as a versatile building block in pharmaceutical synthesis. First identified as an
antimicrobial agent from Geotrichum candidum in 1998, this compound is now known to be
produced by a variety of microorganisms, particularly lactic acid bacteria found in fermented
foods. Its chiral nature, with the D- and L-enantiomers often exhibiting different biological
activities, adds a layer of complexity and opportunity for stereoselective applications. This
technical guide provides an in-depth exploration of the discovery, history, and key scientific
milestones of DL-3-Phenyllactic acid, complete with detailed experimental protocols,
guantitative data, and visualizations of its biosynthetic pathway to support researchers and
drug development professionals in harnessing its potential.

Introduction

DL-3-Phenyllactic acid (2-hydroxy-3-phenylpropanoic acid) is an organic acid with the
chemical formula CoH1003.[1][2] It is structurally characterized by a phenyl group attached to
the beta-carbon of lactic acid. This compound exists as a racemic mixture of its two
enantiomers, D-3-Phenyllactic acid and L-3-Phenyllactic acid.[1] Found in natural sources such
as honey and fermented foods, DL-3-Phenyllactic acid is a product of phenylalanine
metabolism by various microorganisms.[3][4] Its significance stems from its notable
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antimicrobial activity against a wide range of bacteria and fungi, making it a compound of
interest for food preservation and as a potential therapeutic agent.[1][5] Furthermore, its chiral
structure makes it a valuable intermediate in the stereoselective synthesis of active
pharmaceutical ingredients (APIS).

History and Discovery

The formal scientific recognition of the antimicrobial properties of phenyllactic acid is a
relatively recent development. While the compound itself may have been synthesized earlier,
its significance as a bioactive molecule was highlighted in the late 20th century.

Key Historical Milestones:

» 1998: Dieuleveux and colleagues first reported the antibacterial activity of 3-phenyllactic
acid, which they isolated from the fungus Geotrichum candidum. Their work identified its
potential as a natural antimicrobial agent.[1]

o Post-1998: Subsequent research focused on lactic acid bacteria (LAB) as a significant
source of phenyllactic acid, particularly in fermented foods. This discovery opened avenues
for its use as a natural food preservative.

o 21st Century: The focus of research has expanded to include the differential biological
activities of the D- and L-enantiomers, with studies indicating that D-PLA often exhibits
stronger antimicrobial effects.[1] The potential of DL-3-Phenyllactic acid as a chiral building
block in pharmaceutical synthesis has also been increasingly explored.

Physicochemical Properties

A clear understanding of the physicochemical properties of DL-3-Phenyllactic acid is essential
for its application in research and development.
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Property Value Reference
Chemical Formula CoH1003 [1112]
Molecular Weight 166.17 g/mol

Appearance Off-white crystalline powder

CAS Number 828-01-3 [2]

Soluble in DMSO and
. dimethylformamide. Limited
Solubility T [41[6]
solubility in PBS (pH 7.2) at

approximately 0.2 mg/mL.

Biosynthesis

DL-3-Phenyllactic acid is primarily biosynthesized by microorganisms through the metabolism
of the amino acid L-phenylalanine. The key pathway involves the conversion of phenylalanine
to phenylpyruvic acid (PPA), which is then reduced to phenyllactic acid. This process is
catalyzed by enzymes such as lactate dehydrogenases.

Aromatic Amino Acid Lactate
L-Phenylalanine AMINOtENS(ErasS Phenylpyruvic Acid (PPA) REVUICECEIIN ) 3 phenyllactic Acid (PLA)

Click to download full resolution via product page

Caption: Biosynthetic pathway of DL-3-Phenyllactic acid from L-phenylalanine.

Antimicrobial Activity

DL-3-Phenyllactic acid exhibits a broad spectrum of antimicrobial activity against both
bacteria and fungi. The mechanism of action is believed to involve the disruption of the cell wall

and membrane integrity, leading to cell death.[1]

Antibacterial Activity

Studies have demonstrated the efficacy of DL-3-Phenyllactic acid against various Gram-
positive and Gram-negative bacteria.
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Bacterium MIC (mg/mL) Reference
Klebsiella pneumoniae 25 [7]
Salmonella enterica - (63.2% growth reduction) [8]

Note: MIC values can vary depending on the specific strain, medium, and experimental

conditions.

Antifungal Activity

DL-3-Phenyllactic acid is also effective against a range of fungi, including molds and yeasts.

Fungus MIC (mg/mL) Reference

Rhizopus sp. and Mucor sp. 180 9]

Experimental Protocols
Chemical Synthesis of DL-3-Phenyllactic Acid

While microbial production is common, chemical synthesis provides a controlled method for
obtaining DL-3-Phenyllactic acid. A general method involves the hydrolysis of 2-chloro-3-

phenylpropionic acid.

Workflow for Chemical Synthesis:

Purification
(e.g., recrystallization)

Extraction
(e.g., with ethyl acetate)

DL-3-Phenyllactic acid

e Alkaline Hydrolysis Acidification
Ay e (e.g., with NaOH solution) > (e.q. with HC])

Click to download full resolution via product page
Caption: General workflow for the chemical synthesis of DL-3-Phenyllactic acid.

Detailed Protocol:

o Reaction Setup: Dissolve 2-chloro-3-phenylpropionic acid in an aqueous solution of sodium
hydroxide.
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» Hydrolysis: Heat the mixture under reflux for several hours to facilitate the hydrolysis of the
chloro group to a hydroxyl group.

 Acidification: After cooling, carefully acidify the reaction mixture with a strong acid, such as
hydrochloric acid, to a pH of approximately 2. This will precipitate the DL-3-Phenyllactic
acid.

o Extraction: Extract the product from the aqueous solution using an organic solvent like ethyl
acetate.

e Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., sodium
sulfate), filter, and evaporate the solvent under reduced pressure.

« Purification: Purify the crude product by recrystallization from a suitable solvent system (e.qg.,
water or a mixture of organic solvents) to obtain pure DL-3-Phenyllactic acid.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC of DL-3-Phenyllactic acid against a specific microorganism can be determined using
the broth microdilution method.

Workflow for MIC Determination:
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Prepare serial dilutions of

DL-3-Phenyllactic acid in broth

Inoculate each dilution with a
standardized microbial suspension

l

Incubate under appropriate
conditions (temperature, time)

Observe for visible growth

Determine MIC (lowest concentration
with no visible growth)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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